Cas no 119580-84-6 (4-ethenyl-1-methyl-1H-Pyrrole-2-carbonitrile)
119580-84-6 structure
Product Name:4-ethenyl-1-methyl-1H-Pyrrole-2-carbonitrile
CAS No:119580-84-6
MF:C8H8N2
MW:132.162521362305
CID:133102
PubChem ID:14173862
Update Time:2025-04-19
4-ethenyl-1-methyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-ethenyl-1-methyl-1H-Pyrrole-2-carbonitrile
- 1H-Pyrrole-2-carbonitrile,4-ethenyl-1-methyl-
- 1H-Pyrrole-2-carbonitrile,4-ethenyl-1-methyl-(9CI)
- 2-cyano-1-methyl-4-vinylpyrrole
- 2-Quinazolinecarbonitrile,1,4-dihydro-1-methyl-4-oxo
- 119580-84-6
- 4-Ethenyl-1-methylpyrrole-2-carbonitrile
-
- Inchi: 1S/C8H8N2/c1-3-7-4-8(5-9)10(2)6-7/h3-4,6H,1H2,2H3
- InChI Key: UDUWBLWJQNAVTH-UHFFFAOYSA-N
- SMILES: N1(C)C(C#N)=CC(C=C)=C1
Computed Properties
- Exact Mass: 132.06900
- Monoisotopic Mass: 132.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.72000
- LogP: 1.53978
4-ethenyl-1-methyl-1H-Pyrrole-2-carbonitrile Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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